Chlorophosphonous acid dibutyl ester

• CAS RN: 4124-92-9
• Molecular Formula: C8H18ClO2P
• Molecular Weight: 212.65 g/mol
• IUPAC Name: dibutoxy(chloro)phosphane
• InChI: InChI=1S/C8H18ClO2P/c1-3-5-7-10-12(9)11-8-6-4-2/h3-8H2,1-2H3
• InChI Key: RGBRNLMBUNZLQD-UHFFFAOYSA-N
• Canonical SMILES: CCCCOP(OCCCC)Cl

Description

Chlorophosphonous acid dibutyl ester is a useful research compound. Its molecular formula is C8H18ClO2P and its molecular weight is 212.65 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

17.0 g (0.125 mole) of phosphorus trichloride is added dropwise at 5° to 10° C., with vigorous stirring, to a mixture of 62.5 g (0.25 mole) of tri-n-butylphosphite and 5.0 g of benzyltriethylammonium chloride (water content 7%). After completion of the addition, the reaction mixture is heated to room temperature and stirred for a further 8 hours at this temperature. After separation of the benzyltriethylammonium chloride by filtration there is obtained, by distillation of the filtrate under reduced pressure, 51.8 g (65% of theory, relative to phosphorus trichloride) of di-n-butylchlorophosphite, b.p. 96° to 98° C./10 Torr.